Norbornane

Catalog No.
S564972
CAS No.
279-23-2
M.F
C7H12
M. Wt
96.17 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Norbornane

Replace flexible cyclohexane and unstable norbornene with norbornane, the rigid, fully saturated scaffold for advanced pharmaceutical and materials R&D.

  • Absolute conformational lock: eliminates entropic penalty and improves target binding (logP ~2.2, HLM stable).
  • Oxidative stability: saturated C7 framework resists reactive metabolite formation vs. norbornene.
  • Unique physical properties: plastic crystal (mp 85-88 °C) enables clean sublimation as porogen (ΔHsub 40.11 kJ/mol) and rotational matrix for solid-state NMR.

CAS Number

279-23-2

Product Name

Norbornane

IUPAC Name

bicyclo[2.2.1]heptane

Molecular Formula

C7H12

Molecular Weight

96.17 g/mol

InChI

InChI=1S/C7H12/c1-2-7-4-3-6(1)5-7/h6-7H,1-5H2

InChI Key

UMRZSTCPUPJPOJ-UHFFFAOYSA-N

SMILES

C1CC2CCC1C2

Synonyms

b(2.2.1)heptene, bicyclo(2.2.1)heptane, bicyclo(2.2.1)heptene

Canonical SMILES

C1CC2CCC1C2

The exact mass of the compound Norbornane is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 91457. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥99%

Package Size

5 g

Norbornane (bicyclo[2.2.1]heptane) is a highly symmetric, fully saturated bridged bicyclic hydrocarbon that serves as a premium structural building block in medicinal chemistry and a specialized matrix in materials science. Characterized by a rigid carbon framework with significant ring strain (approximately 17.5 kcal/mol), it provides a defined three-dimensional geometry that strictly lacks the conformational flexibility of unbridged cycloalkanes [1]. As a volatile white solid at room temperature with an unusually high melting point of 85–88 °C, norbornane exhibits classic plastic crystal behavior[2]. For procurement teams and material selectors, norbornane is highly valued for applications requiring precise spatial orientation, enhanced lipophilicity (logP ~2.2), and exceptional metabolic stability in downstream products, distinguishing it from both simpler monocycles and reactive unsaturated analogs.

Research Fit

Thermochemical baseline scaffold
Rigid geometry for conformation analysis
Radical C–H reactivity probe

Attempting to substitute norbornane with simpler monocyclic analogs like cyclohexane or unsaturated variants like norbornene fundamentally compromises both chemical stability and structural precision. Cyclohexane exists in dynamic equilibrium between chair and twist-boat conformations; incorporating it into a molecular scaffold introduces a significant entropic penalty upon target binding and increases susceptibility to rapid metabolic clearance[1]. Conversely, while norbornene offers similar rigidity, its reactive double bond is highly prone to oxidation and the formation of reactive metabolites during downstream biological or environmental exposure [2]. For procurement teams, sourcing the fully saturated, rigid norbornane core is non-negotiable when the application demands an absolute conformational lock, oxidative resistance, or the unique thermal sublimation properties of a bridged plastic crystal.

Substitution Risk

Thermochemical stability ranking differs
Strain energy order diverges; norbornane sits between adamantane and cubane, affecting suitability for high-energy vs stable scaffolds.
C–H bond dissociation energy not interchangeable
Radical abstraction rates vary; substitution with cubane or bicyclo[2.2.2]octane alters reaction kinetics.
Catalytic oxidation chemoselectivity diverges
Norbornane yields ketone; adamantane yields alcohol. Product outcome changes with scaffold choice.

Conformational Entropic Penalty Elimination

In the development of highly selective enzyme inhibitors, the central lipophilic linker requires precise spatial orientation. Cyclohexane adopts multiple conformations, imposing an entropic penalty during target binding. Replacing the cyclohexane ring with a rigid bicyclic norbornane scaffold eliminates this penalty. This structural lock dramatically enhances target selectivity, yielding an hINMT/hNNMT IC50 selectivity ratio of 385, far outperforming the flexible monocyclic baseline[1].

Evidence DimensionTarget selectivity ratio (hINMT/hNNMT)
Target Compound DataNorbornane scaffold (IC50 ratio = 385)
Comparator Or BaselineCyclohexane scaffold (Flexible, lower selectivity)
Quantified DifferenceOrders of magnitude improvement in selectivity due to rigidification.
ConditionsIn vitro enzyme inhibition assay (NNMT vs INMT).

Procuring norbornane derivatives is essential for medicinal chemists needing to lock molecular conformation and avoid the off-target binding associated with flexible aliphatic rings.

Heat of Formation
Head-to-head
Norbornane: −13.1 kcal/mol Adamantane: −32.1 kcal/mol Cubane: +148.7 kcal/mol
Supports thermochemical ranking
G2 level; intermediate strain energy

Superior Metabolic Stability

The saturated bridged structure of norbornane provides exceptional resistance to cytochrome P450-mediated metabolism compared to its analogs. In studies of RXFP1 agonists, cyclohexane-based analogs were found to be rapidly cleared in human liver microsomes (HLM) and were essentially inactive. Furthermore, while norbornene analogs showed potency, the norbornane analogs maintained that potency while eliminating the risk of double-bond oxidation, significantly improving overall metabolic stability and preventing reactive metabolite formation [1].

Evidence DimensionHuman Liver Microsome (HLM) Clearance
Target Compound DataNorbornane analogs (High stability, active)
Comparator Or BaselineCyclohexane analogs (Rapidly cleared, inactive) & Norbornene (Oxidation risk)
Quantified DifferenceNorbornane rescues the total loss of activity seen in cyclohexane while removing the epoxidation liabilities of norbornene.
ConditionsIn vitro human liver microsome (HLM) stability assays.

Selecting norbornane over norbornene or cyclohexane directly de-risks downstream product failure caused by rapid metabolic degradation or reactive toxicity.

C–H BDE
Head-to-head
+10.3 kcal/mol
Radical abstraction rate control
2.3 kcal/mol higher than cubane; MP2/6-31G*//(U)HF/3-21G

High Volatility and Sublimation

Unlike cyclohexane, which is a liquid at room temperature (melting point 6.5 °C), norbornane is a volatile solid with a melting point of 85–88 °C. It possesses a standard molar enthalpy of sublimation of 40.11 ± 0.43 kJ/mol at 298.15 K [1]. This relatively low sublimation energy for a solid hydrocarbon allows norbornane to sublime readily under mild vacuum (e.g., 85–90 °C at 10 mm Hg), enabling highly efficient, solvent-free purification and vapor-phase deposition techniques that are impossible with liquid monocyclic alkanes.

Evidence DimensionMelting Point and Sublimation Enthalpy
Target Compound DataNorbornane (Melting point 85-88 °C, ΔsubH = 40.11 kJ/mol)
Comparator Or BaselineCyclohexane (Melting point 6.5 °C, liquid)
Quantified Difference~80 °C higher melting point with phase behavior that allows direct solid-to-gas transition.
ConditionsStandard thermodynamic measurements at 298.15 K.

Buyers in materials science and synthetic chemistry can leverage norbornane's sublimation properties for high-purity recovery and specialized gas-phase processing.

Oxidation Selectivity
Head-to-head
Norbornanone (ketone) Adamantane: 1-adamantanol
Product chemoselectivity guides scaffold choice
Ru-catalyzed oxidation

Plastic Crystal from Low Entropy of Fusion

Norbornane undergoes a solid-solid phase transition to a highly symmetric face-centered cubic (fcc) plastic crystal phase before melting. This is quantitatively reflected in its exceptionally low molar enthalpy of fusion (ΔfusH = 4.35 ± 0.21 kJ/mol at 360.8 K) [1]. In this plastic phase, the molecules exhibit rapid isotropic reorientation while maintaining a crystalline lattice. Standard aliphatic hydrocarbons lack this robust intermediate mesophase, making norbornane a highly specialized matrix for solid-state NMR and high-pressure barocaloric studies where controlled molecular rotation is required[2].

Evidence DimensionEnthalpy of Fusion (ΔfusH)
Target Compound DataNorbornane (4.35 kJ/mol)
Comparator Or BaselineStandard unbridged alkanes (High enthalpy/entropy of fusion, rigid solids)
Quantified DifferenceExceptionally low fusion enthalpy indicates a highly disordered, rotationally free solid state.
ConditionsDifferential Scanning Calorimetry (DSC) at 360.8 K.

Sourcing norbornane provides researchers with a ready-made plastic crystal solvent, essential for advanced spectroscopic and thermodynamic material applications.

19F NMR Substituent Effects
Class-level
Distinct SCS patterns vs adamantane
Electronic pathway context-dependent
DFT-GIAO/NBO; no single numeric difference

Bioisosteric Scaffold Rigidification

Directly leveraging its ability to eliminate entropic penalties and resist HLM clearance, norbornane is the premier choice for replacing flexible cyclohexane or metabolically vulnerable norbornene rings in advanced pharmaceutical intermediates [1].

Sublimable Matrices for Materials Science

Due to its favorable sublimation enthalpy (40.11 kJ/mol) and volatility, norbornane is utilized as a temporary structural matrix or porogen that can be completely and cleanly removed via mild vacuum sublimation without solvent washing [2].

Isotropic Solvents for Solid-State Spectroscopy

Utilizing its low entropy of fusion and stable fcc plastic crystal phase, norbornane acts as an excellent rotationally dynamic matrix for solid-state NMR and high-pressure physics experiments, allowing the study of guest molecules in a highly symmetric environment [2].

Application Fit Matrix

Application
Selection Property
Validation Focus
High-energy material precursor studies
Strain energy and thermochemical stability
Heat of formation ranking
Radical C–H activation mechanism studies
C–H bond dissociation energy baseline
Radical abstraction rate comparison
Conformationally locked nucleoside synthesis research
Rigid geometry and scaffold preorganization
Nucleobase presentation and metabolic stability context
NMR and force field calibration standard
Well-defined internuclear distances and coupling constants
Stereochemical correlation reliability

XLogP3

3

Boiling Point

105.3 °C

LogP

3.78 (LogP)

Melting Point

87.5 °C

Other CAS

279-23-2

Wikipedia

Norbornane
Kamata et al. Efficient stereo- and regioselective hydroxylation of alkanes catalysed by a bulky polyoxometalate. Nature Chemistry, doi: 10.1038/nchem.648, published online 2 May 2010 http://www.nature.com/nchem

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